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Compound of Interest

Compound Name: Sylvatesmin

Cat. No.: B192461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

cellular targets of Sylvatesmin, also known as Phillygenin. It is designed to furnish

researchers, scientists, and drug development professionals with detailed information on its

mechanism of action, the signaling pathways it modulates, and the experimental protocols

utilized to elucidate these interactions.

Executive Summary
Sylvatesmin (Phillygenin) is a lignan with demonstrated anti-inflammatory and anti-apoptotic

properties. While direct, quantitative binding affinities to specific protein targets are still under

investigation, a substantial body of evidence points to its modulatory effects on key cellular

signaling pathways. This guide will delve into the known interactions of Sylvatesmin with the

Toll-like Receptor 4 (TLR4)/Myeloid Differentiation primary response 88 (MyD88)/Nuclear

Factor-kappa B (NF-κB) and the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascades. The

methodologies detailed herein provide a framework for the continued exploration of its precise

molecular interactions.
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While direct binding constants such as Kd or Ki values for Sylvatesmin's interaction with

specific proteins are not yet widely available in the public domain, its biological activity has

been quantified in various functional assays. The following table summarizes key quantitative

findings.

Parameter Value Cell Line/System Reference

Peroxide Radical

Scavenging IC50
10.5 µM Cell-free assay [1]

DPPH Radical

Scavenging IC50
19.1 µM Cell-free assay [1]

Note: The available quantitative data primarily reflects the functional outcomes of

Sylvatesmin's activity rather than direct target binding. Further research is required to

determine its specific binding affinities.

Cellular Signaling Pathways Modulated by
Sylvatesmin
Current research indicates that Sylvatesmin exerts its biological effects by modulating critical

inflammatory and survival signaling pathways.

1. The TLR4/MyD88/NF-κB Signaling Pathway:

Sylvatesmin has been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory

response by targeting the TLR4/MyD88/NF-κB pathway. It is suggested that Sylvatesmin may

interfere with the binding of LPS to TLR4 or affect downstream signaling components.

Molecular docking studies have indicated a potential affinity of Phillygenin for TLR4, MyD88,

IKKβ, p65, IκBα, and TAK1.[2] This inhibition leads to a downstream reduction in the

transcription and release of pro-inflammatory cytokines.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Phillygenin inhibited LPS-induced RAW 264.7 cell inflammation by NF-κB pathway -
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4. Phillygenin from Forsythia suspensa leaves exhibits analgesic potential and anti-
inflammatory activity in carrageenan-induced paw edema in mice - PubMed
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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